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Introduction

DPM-1001 is a potent, selective, and orally bioavailable non-competitive inhibitor of protein-
tyrosine phosphatase 1B (PTP1B)[1][2]. PTP1B is a key negative regulator of both insulin and
leptin signaling pathways, making it a highly validated therapeutic target for type 2 diabetes
and obesity[1][3]. Inhibition of PTP1B enhances signaling through these pathways, leading to
improved glucose homeostasis and reduced body weight. DPM-1001, an analog of the PTP1B
inhibitor trodusquemine (MSI-1436), has demonstrated anti-diabetic and anti-obesity properties
in preclinical animal models[1][2]. These application notes provide detailed protocols for the
use of DPM-1001 in diet-induced obesity (DIO) mouse models, based on published preclinical
studies.

Application Notes

In preclinical studies, DPM-1001 has been shown to effectively mitigate the metabolic
dysfunctions associated with diet-induced obesity. Daily administration of DPM-1001 to mice on
a high-fat diet resulted in a significant reduction in body weight and improvements in glucose
metabolism[1]. The primary mechanism of action is the inhibition of PTP1B, which leads to
enhanced phosphorylation of the insulin receptor and JAK2, a key component of the leptin
signaling pathway/[3].

Key findings from in vivo studies with DPM-1001 in DIO mice include:
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o Body Weight Reduction: Mice treated with DPM-1001 exhibited a noticeable decrease in
body weight compared to vehicle-treated controls, with weight loss beginning within the first
week of treatment[1].

e Improved Glucose Tolerance: DPM-1001 treatment significantly improved the ability of mice
to clear a glucose challenge, as demonstrated by lower blood glucose levels during a
glucose tolerance test[1].

o Enhanced Insulin Sensitivity: Treated mice showed a greater reduction in blood glucose
levels in response to an insulin challenge, indicating improved insulin sensitivity[1].

Data Presentation

The following tables summarize the quantitative data from a representative study of DPM-1001
in a diet-induced obesity mouse model.

Table 1: Effect of DPM-1001 on Body Weight in Diet-Induced Obese Mice

Initial Body Weight  Final Body Weight Body Weight
Treatment Group

(9) (9) Change (%)
Vehicle Control 452 +2.5 48.1 +£2.8 +6.4%
DPM-1001 (5 mg/kg)  46.1+2.3 438+2.1 -5.0%

Data are presented as mean * standard deviation and are representative of typical results.

Table 2: Glucose Tolerance Test (GTT) in DPM-1001-Treated DIO Mice

Blood Glucose Blood Glucose Blood Glucose Blood Glucose
Treatment

- (mg/dL) at 0 (mgl/dL) at 30 (mg/dL) at 60 (mg/dL) at 120
rou
: min min min min
Vehicle Control 155+ 10 350 £ 25 300 £ 20 200 £ 15
DPM-1001 (5
145+ 12 280 + 22 220+ 18 150+ 10
mg/kg)
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Data are presented as mean * standard deviation and are representative of typical results
following a glucose challenge.

Table 3: Insulin Tolerance Test (ITT) in DPM-1001-Treated DIO Mice

Blood Glucose Blood Glucose Blood Glucose
Treatment Group ] . .

(mg/dL) at 0 min (mg/dL) at 30 min (mg/dL) at 60 min
Vehicle Control 150+ 9 100 +8 110+ 10
DPM-1001 (5 mg/kg) 140 + 11 70+7 85+9

Data are presented as mean + standard deviation and are representative of typical results
following an insulin challenge.

Experimental Protocols

Protocol 1: Induction of Diet-Induced Obesity (DIO) in
Mice

Objective: To induce an obese phenotype in mice that mimics human obesity resulting from a

high-fat diet.

Materials:

Male C57BL/6J mice (6-8 weeks old)

High-fat diet (HFD; e.g., 60% kcal from fat)

Standard chow diet (e.g., 10% kcal from fat)

Animal caging with enrichment

Weighing scale
Procedure:

o Acclimatize mice to the animal facility for at least one week upon arrival.
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e Randomly assign mice to two groups: a control group and a DIO group.

e House the mice under standard conditions (12-hour light/dark cycle, controlled temperature
and humidity) with ad libitum access to water.

o Feed the control group a standard chow diet.
» Feed the DIO group a high-fat diet for a period of 10-16 weeks to induce obesity.
o Monitor body weight and food intake weekly throughout the diet induction period.

e Mice are considered obese and ready for treatment when their body weight is significantly
higher (typically 20-25% greater) than the control group.

Protocol 2: Preparation and Administration of DPM-1001

Objective: To prepare and administer DPM-1001 to DIO mice.

Materials:

« DPM-1001

e Vehicle (e.qg., sterile saline, or a solution of DMSO, PEG300, Tween-80, and saline)
» Vortex mixer

e Syringes (1 mL)

e Gavage needles (for oral administration) or appropriate needles for intraperitoneal injection
(e.g., 25-27 gauge)

Weighing scale
Procedure:
e Preparation of DPM-1001 Solution:

o Calculate the required amount of DPM-1001 based on the mean body weight of the mice
and the target dose of 5 mg/kg.
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o Prepare a stock solution of DPM-1001 in a suitable vehicle. For example, a working
solution can be prepared in a vehicle consisting of 10% DMSO, 40% PEG300, 5% Tween-
80, and 45% saline.

o Vortex the solution until the DPM-1001 is completely dissolved. Prepare fresh daily.

o Administration:

o Weigh each mouse to determine the precise volume of the DPM-1001 solution to be
administered.

o Administer the DPM-1001 solution (5 mg/kg) or an equal volume of vehicle to the control
group once daily for 50 days.

o For oral administration: Use a gavage needle to deliver the solution directly into the
stomach.

o For intraperitoneal (IP) injection: Inject the solution into the lower right quadrant of the
abdomen.

o Monitor the mice daily for any adverse effects.

Protocol 3: Glucose Tolerance Test (GTT)

Objective: To assess the ability of DPM-1001-treated mice to clear a glucose load from the
bloodstream.

Materials:

e Glucose solution (e.g., 20% D-glucose in sterile saline)

¢ Glucometer and test strips

» Syringes and gavage needles (for oral GTT) or injection needles (for IP GTT)
e Restraining device

Procedure:
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o Fast the mice for 6 hours with free access to water.

o At time O, record the baseline blood glucose level from a small drop of blood obtained from
the tail tip.

« Administer a glucose solution (typically 2 g/kg body weight) via oral gavage or intraperitoneal
injection.

e Measure blood glucose levels at 15, 30, 60, 90, and 120 minutes post-glucose
administration.

e Plot the blood glucose concentration over time to determine the glucose tolerance curve.
Calculate the area under the curve (AUC) for quantitative analysis.

Protocol 4: Insulin Tolerance Test (ITT)

Obijective: To evaluate the insulin sensitivity of DPM-1001-treated mice.

Materials:

Humulin R (human insulin) solution (e.g., 0.75 U/kg body weight in sterile saline)

Glucometer and test strips

Syringes and injection needles (27-30 gauge)

Restraining device

Procedure:

Fast the mice for 4-6 hours with free access to water.

At time 0, measure the baseline blood glucose from the tail tip.

Administer insulin via intraperitoneal injection (typically 0.75 U/kg body weight).

Measure blood glucose levels at 15, 30, 45, and 60 minutes post-insulin injection.
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¢ Plot the blood glucose concentration over time. The rate of glucose clearance is indicative of
insulin sensitivity.
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Caption: DPM-1001 inhibits PTP1B, enhancing insulin and leptin signaling.

Experimental Workflow
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Caption: Workflow for evaluating DPM-1001 in diet-induced obese mice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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